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Compound of Interest

Compound Name: Heptyl propionate

Cat. No.: B1594045

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Heptyl propionate in a laboratory setting. Adherence to these guidelines is critical for
ensuring personnel safety and minimizing environmental impact.

Quantitative Data Summary

The following table summarizes the key quantitative data for Heptyl propionate. This
information is crucial for risk assessment and the implementation of appropriate safety
measures.
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Property Value

Chemical Formula C10H2002

CAS Number 2216-81-1

Molecular Weight 172.26 g/mol [1]

Appearance Colorless liquid

Odor Fruity, floral

Boiling Point 210 °C (410 °F)

Melting Point -50.9 °C (-59.6 °F)

Flash Point 79.8 °C (175.6 °F) - Closed Cup
Density 0.874 g/cm?3

GHS Classification

Combustible liquid, Category 4 (H227)[2]

Occupational Exposure Limits (OELS)

No specific OELs have been established for
Heptyl propionate. It is recommended to handle

it in a well-ventilated area to minimize exposure.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The

following PPE is mandatory when handling Heptyl propionate:

Eye Protection: Chemical splash goggles or safety glasses with side shields are required. A

face shield should be worn in situations with a higher risk of splashing.

Hand Protection: Chemical-resistant gloves are essential. Nitrile or butyl rubber gloves are

recommended for handling Heptyl propionate. It is crucial to inspect gloves for any signs of

degradation or perforation before each use. For prolonged or immersive contact, heavier-

duty gloves should be considered.

» Body Protection: A flame-resistant lab coat should be worn to protect against accidental

splashes and fire hazards.
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» Respiratory Protection: In cases of insufficient ventilation or when dealing with large
quantities, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Experimental Protocol for Safe Handling

This step-by-step guide outlines the safe handling procedures for Heptyl propionate from
receipt to disposal.

3.1. Pre-Handling Preparations

Review Safety Data Sheet (SDS): Before working with Heptyl propionate, thoroughly read
and understand its SDS.

Ensure Proper Ventilation: All work with Heptyl propionate should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

Gather Materials: Assemble all necessary equipment, including PPE, spill containment
materials, and waste containers, before starting any procedure.

Inspect Equipment: Ensure all glassware and equipment are free from cracks or defects.
3.2. Handling Procedures

Don Appropriate PPE: Put on all required personal protective equipment as outlined in
Section 2.

Dispensing: When transferring Heptyl propionate, do so slowly and carefully to avoid
splashing. Use a funnel for transferring between containers.

Heating: Do not heat Heptyl propionate with an open flame. Use a heating mantle, water
bath, or oil bath.

Avoid Inhalation: Keep containers closed when not in use to minimize the release of vapors.
3.3. Emergency Procedures

o Spills: In the event of a small spill, absorb the liquid with an inert absorbent material (e.qg.,
vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate
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the area and follow your institution's emergency response protocol.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

Proper disposal of Heptyl propionate and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all Heptyl propionate waste, including unused product and
contaminated materials (e.g., gloves, absorbent pads), in a designated, properly labeled, and
sealed container.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "Heptyl propionate”.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials and ignition sources.

» Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office or a licensed hazardous waste disposal company.[2][3][4] Never pour
Heptyl propionate down the drain.[2]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Heptyl
propionate in a laboratory setting.
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Safe Handling Workflow for Heptyl Propionate
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Caption: Workflow for Heptyl Propionate Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. How Do You Discard Class 3 Flammable Liquids List Chemicals? [ewastedisposal.net]
e 2. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]

e 3. How Should Flammables Be Disposed Of? [greenflow.com]

e 4. m.youtube.com [m.youtube.com]
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handling-heptyl-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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